Cas no 61363-53-9 (2H-Thiopyran-3,5(4H,6H)-dione,4-methyl-)

• Product Name: 2H-Thiopyran-3,5(4H,6H)-dione,4-methyl-
• CAS No: 61363-53-9
• MF: C₆H₈O₂S
• MW: 144.191520690918
• CID: 519782
• PubChem ID: 325343
• Update Time: 2025-04-19

2H-Thiopyran-3,5(4H,6H)-dione,4-methyl- Chemical and Physical Properties

Names and Identifiers

• 2H-Thiopyran-3,5(4H,6H)-dione,4-methyl-
• 4-methylthiane-3,5-dione
• (3,5-dioxothian-4-yl) methane
• 2-methyl-5-thiacyclohexane-1,3-dione
• 4-methyl-1-thiacyclohexane-3,5-dione
• 4-Methyl-thiacyclohexan-3,5-dion
• 4-methyl-thiopyran-3,5-dione
• 6-methyl-3-thiacyclohexane-1,5-dione
• NSC293909
• SureCN8162046

• Inchi： 1S/C6H8O2S/c1-4-5(7)2-9-3-6(4)8/h4H,2-3H2,1H3
• InChI Key： HJKPKJUBEOHVRL-UHFFFAOYSA-N
• SMILES： S1CC(C(C)C(C1)=O)=O

Computed Properties

• Exact Mass: 144.02454
• Monoisotopic Mass: 144.025
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 137
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 59.4Ų

Experimental Properties

• Density: 1.212
• Boiling Point: 256°C at 760 mmHg
• Flash Point: 113.7°C
• Refractive Index: 1.52
• PSA: 34.14
• LogP: 0.50750

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds 1,3-dicarbonyl compounds
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds 1,3-dicarbonyl compounds